4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 4-(2-methylpropoxy)-N-[4-(pyrrolidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C22H26N2O3/c1-16(2)15-27-20-11-7-17(8-12-20)21(25)23-19-9-5-18(6-10-19)22(26)24-13-3-4-14-24/h5-12,16H,3-4,13-15H2,1-2H3,(H,23,25)
• InChI Key: XRUGVJBKNNFFNW-UHFFFAOYSA-N
• SMILES: CC(C)COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N3CCCC3

Description

4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide, also known as Iproniazid, is a pharmaceutical drug that belongs to the class of monoamine oxidase inhibitors (MAOIs). It was first synthesized in the 1950s as an antidepressant drug, but its use was later discontinued due to its side effects. However, Iproniazid has been found to have other scientific research applications, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, as well as future directions, will be discussed in

Mechanism of Action

4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide works by irreversibly inhibiting the activity of MAO, which leads to an increase in the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This increase in neurotransmitter levels can have therapeutic effects, such as improving mood, reducing anxiety, and increasing motivation.
Biochemical and Physiological Effects
4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been found to have several biochemical and physiological effects. In addition to increasing neurotransmitter levels in the brain, it has been found to increase the levels of certain hormones such as growth hormone and prolactin. It has also been found to have anti-inflammatory effects and can reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in lab experiments is its ability to irreversibly inhibit MAO, which can lead to a sustained increase in neurotransmitter levels. However, its irreversible inhibition of MAO can also be a limitation, as it can lead to long-lasting effects that may not be desirable in certain experiments. Additionally, its potential side effects, such as liver toxicity, should be taken into consideration when using 4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in lab experiments.

Future Directions

There are several future directions for the use of 4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in scientific research. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. By increasing neurotransmitter levels in the brain, 4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide may be able to slow down the progression of these diseases. Another area of interest is its use in studying the role of MAO in regulating behavior and cognition. Finally, the development of new MAO inhibitors based on the structure of 4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide may lead to the discovery of more effective drugs for the treatment of various neurological and psychiatric disorders.
Conclusion
In conclusion, 4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide is a pharmaceutical drug that has been found to have several scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been discussed in this paper. Additionally, several future directions for the use of 4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide in scientific research have been identified.

Synthesis Methods

4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide can be synthesized by reacting 4-chloro-N-(4-nitrophenyl)benzamide with isobutyl alcohol in the presence of a base, followed by reduction of the nitro group with iron powder and acetic acid. The resulting intermediate is then reacted with pyrrolidine and carbonyl diimidazole to form the final product, 4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide.

Scientific Research Applications

Apart from its use as an antidepressant drug, 4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide has been found to have other scientific research applications. It has been used as a research tool to study the role of monoamine oxidase (MAO) in regulating neurotransmitter levels in the brain. MAO is an enzyme that breaks down neurotransmitters such as dopamine, norepinephrine, and serotonin. By inhibiting MAO, 4-isobutoxy-N-[4-(1-pyrrolidinylcarbonyl)phenyl]benzamide can increase the levels of these neurotransmitters in the brain, which can have therapeutic effects.